Cas no 1156812-33-7 (3-(tert-Butoxy)methyl-2-methylaniline)

• Product Name: 3-(tert-Butoxy)methyl-2-methylaniline
• CAS No: 1156812-33-7
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD12186488
• CID: 4573750
• PubChem ID: 43509379
• Update Time: 2025-10-28

3-(tert-Butoxy)methyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butoxy)methyl]-2-methylaniline
• 3-(tert-Butoxy)methyl-2-methylaniline

• MDL： MFCD12186488
• Inchi： 1S/C12H19NO/c1-9-10(6-5-7-11(9)13)8-14-12(2,3)4/h5-7H,8,13H2,1-4H3
• InChI Key： AGRRAFIZIRFXQL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(COC(C)(C)C)=C1C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 286.8±25.0 °C at 760 mmHg
• Flash Point: 118.8±16.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(tert-Butoxy)methyl-2-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(tert-Butoxy)methyl-2-methylaniline

3-(tert-Butoxy)methyl-2-methylaniline: A Comprehensive Overview

3-(tert-Butoxy)methyl-2-methylaniline, also known by its CAS registry number CAS No. 1156812-33-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butoxy group and a methyl substituent on the aniline backbone, has garnered attention due to its potential in drug discovery, polymer synthesis, and advanced materials development. Recent studies have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The synthesis of 3-(tert-Butoxy)methyl-2-methylaniline typically involves multi-step organic reactions, often leveraging modern catalytic methods to enhance yield and purity. Researchers have explored various pathways, including Suzuki coupling and Buchwald-Hartwig amination, to construct the compound efficiently. These methods not only improve the scalability of production but also align with the growing demand for sustainable chemical processes in the industry.

One of the most promising applications of 3-(tert-Butoxy)methyl-2-methylaniline lies in its role as an intermediate in drug development. Its unique electronic properties and structural flexibility make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. Recent studies have demonstrated its potential in modulating enzyme activity and receptor interactions, paving the way for novel drug candidates.

In addition to pharmaceutical applications, this compound has shown remarkable potential in materials science. Its ability to form stable polymers and self-assembled structures has led to its use in developing advanced coatings, adhesives, and electronic materials. Researchers have reported enhanced mechanical properties and thermal stability when incorporating 3-(tert-Butoxy)methyl-2-methylaniline into polymer matrices, making it a valuable component in high-performance materials.

The environmental impact of synthesizing and utilizing 3-(tert-Butoxy)methyl-2-methylaniline has also been a focal point of recent investigations. Studies have highlighted the importance of adopting green chemistry principles to minimize waste and energy consumption during production. Innovations such as catalytic recycling and solvent-free reaction conditions are being explored to ensure the sustainable use of this compound.

In conclusion, 3-(tert-Butoxy)methyl-2-methylaniline, with its CAS number CAS No. 1156812-33-7, stands as a testament to the ongoing advancements in organic chemistry. Its diverse applications, coupled with cutting-edge research findings, underscore its significance in both academic exploration and industrial innovation. As researchers continue to unlock its full potential, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.